Cas no 1332765-79-3 (3-(3-Bromophenyl)oxetan-3-amine hydrochloride)

• Product Name: 3-(3-Bromophenyl)oxetan-3-amine hydrochloride
• CAS No: 1332765-79-3
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• MDL: MFCD19381731
• CID: 4584497
• PubChem ID: 53256992
• Update Time: 2025-05-20

3-(3-Bromophenyl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)oxetan-3-amine hydrochloride
• 3-Amino-3-(3-bromophenyl)oxetane hydrochloride
• 3-(3-Bromophenyl)oxetan-3-amine HCl
• SB20183
• OR61147
• PB11412
• 3-Amino-3-(3-bromophenyl)oxetanehydrochloride
• 3-(3-Aminooxetan-3-yl)bromobenzene hydrochloride
• 3-Oxetanamine, 3-(3-bromophenyl)-, hydrochloride (1:1)
• AKOS024438480
• 1332765-79-3
• 1332920-63-4
• AS-32718
• DB-150621
• MFCD19381731
• EN300-7389544
• 3-(3-bromophenyl)oxetan-3-amine;hydrochloride
• 3-Amino-3-(3-bromophenyl)oxetane HCl
• CS-0051765
• 3-(3-Bromophenyl)-3-oxetanamine hydrochloride
• SCHEMBL19280128
• 3-(3-Bromophenyl)oxetan-3-aminehydrochloride
• 3-AMino-3-(3-broMophenyl)...

• MDL： MFCD19381731
• Inchi： 1S/C9H10BrNO.ClH/c10-8-3-1-2-7(4-8)9(11)5-12-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： AVFGETQERDGLCM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(COC1)N.Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

3-(3-Bromophenyl)oxetan-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-Bromophenyl)oxetan-3-amine hydrochloride

3-(3-Bromophenyl)oxetan-3-amine Hydrochloride (CAS No. 1332765-79-3): A Comprehensive Overview

3-(3-Bromophenyl)oxetan-3-amine hydrochloride (CAS No. 1332765-79-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromo-Oxetanamine HCl, is a derivative of oxetane, a four-membered cyclic ether with a unique structure that confers it with a range of biological activities and potential therapeutic applications.

The chemical structure of 3-(3-Bromophenyl)oxetan-3-amine hydrochloride features a brominated phenyl group attached to an oxetane ring, which is further substituted with an amine group. The presence of the bromine atom and the oxetane ring imparts this compound with specific properties that make it an interesting candidate for various research studies. The hydrochloride salt form enhances its solubility and stability, making it suitable for use in both in vitro and in vivo experiments.

Recent studies have explored the potential of 3-(3-Bromophenyl)oxetan-3-amine hydrochloride in various biological contexts. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic drugs. Research has shown that Bromo-Oxetanamine HCl can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its potential as a GPCR modulator, 3-(3-Bromophenyl)oxetan-3-amine hydrochloride has been investigated for its effects on central nervous system (CNS) disorders. Studies have suggested that this compound may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism by which Bromo-Oxetanamine HCl exerts its neuroprotective effects is not yet fully understood, but it is believed to involve the modulation of oxidative stress and inflammation pathways.

The pharmacokinetic properties of 3-(3-Bromophenyl)oxetan-3-amine hydrochloride have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its effective use in drug development. Furthermore, preliminary toxicity studies have indicated that Bromo-Oxetanamine HCl has a low toxicity profile, suggesting that it may be safe for use in clinical settings.

In the realm of cancer research, 3-(3-Bromophenyl)oxetan-3-amine hydrochloride has shown promise as an antiproliferative agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which Bromo-Oxetanamine HCl exerts its antiproliferative effects is thought to involve the induction of apoptosis and the inhibition of cell cycle progression. These findings suggest that this compound may have potential as a novel anticancer agent.

The synthetic route to produce 3-(3-Bromophenyl)oxetan-3-amine hydrochloride involves several well-established chemical reactions. The synthesis typically begins with the formation of an oxetane ring through ring-closing metathesis (RCM) or other cyclization reactions. The resulting oxetane derivative is then functionalized with a brominated phenyl group and an amine group to yield the final product. The use of modern synthetic techniques has enabled the efficient and scalable production of this compound, facilitating its availability for research purposes.

In conclusion, 3-(3-Bromophenyl)oxetan-3-amine hydrochloride (CAS No. 1332765-79-3) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an interesting candidate for further investigation into its therapeutic potential. Ongoing research continues to uncover new insights into the mechanisms by which this compound exerts its effects, paving the way for its potential use in the treatment of various diseases.